Cas no 2229533-62-2 (1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluoroethan-1-one)

• Product Name: 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluoroethan-1-one
• CAS No: 2229533-62-2
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 6019650
• PubChem ID: 165674250
• Update Time: 2025-05-26

1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-Chloro-6-(1-methylethoxy)-3-pyridinyl]-2,2-difluoroethanone
• 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluoroethan-1-one
• 1-[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]-2,2-difluoroethan-1-one
• 2229533-62-2
• EN300-1961405

• Inchi： 1S/C10H10ClF2NO2/c1-5(2)16-10-7(11)3-6(4-14-10)8(15)9(12)13/h3-5,9H,1-2H3
• InChI Key： SBUQEFFERDLHCC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C(F)F)=O)=CN=C1OC(C)C

Computed Properties

• Exact Mass: 249.0368126g/mol
• Monoisotopic Mass: 249.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluoroethan-1-one

Introduction to 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluoroethan-1-one (CAS No. 2229533-62-2)

1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluoroethan-1-one, identified by the CAS number 2229533-62-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, a group of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a chloro substituent at the 5-position of the pyridine ring and an ether linkage at the 6-position, combined with a difluoroethyl moiety, contribute to its unique chemical properties and biological relevance.

The synthesis and characterization of 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluoroethan-1-one have been extensively studied in recent years, driven by the increasing demand for novel pharmacophores that can modulate biological pathways with high specificity. The difluoroethyl group, in particular, has emerged as a key structural element in drug design due to its ability to enhance metabolic stability and binding affinity. This feature makes the compound a promising candidate for further development in the pharmaceutical industry.

In the context of modern drug discovery, pyridine derivatives continue to be a cornerstone for developing small-molecule inhibitors and activators. The chloro substituent at the 5-position of the pyridine ring not only influences the electronic properties of the molecule but also serves as a handle for further functionalization through cross-coupling reactions. These reactions are pivotal in constructing more complex molecular architectures, enabling researchers to fine-tune the biological activity of the compound. The propan-2-yloxy group at the 6-position introduces an additional layer of complexity, providing a flexible side chain that can interact with biological targets in multiple ways.

Recent advancements in computational chemistry have facilitated the rational design of molecules like 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluoroethan-1-one by predicting their binding modes and interactions with biological receptors. These computational studies have revealed that the compound exhibits potential binding affinity to various enzymes and receptors involved in critical disease pathways. For instance, preliminary docking studies suggest that this molecule may interact with kinases and transcription factors, which are often dysregulated in cancer and inflammatory diseases.

The pharmaceutical industry has been particularly interested in developing inhibitors for kinases due to their central role in cell signaling pathways. The structural motif present in 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluoroethan-1-one aligns well with known kinase inhibitors, making it a valuable scaffold for further optimization. Researchers have been exploring modifications to enhance its potency and selectivity while minimizing off-target effects. The difluoroethyl group has been shown to improve metabolic stability, reducing the likelihood of rapid degradation in vivo. This stability is crucial for ensuring that the compound reaches its target site in sufficient concentration to exert its therapeutic effect.

Additionally, the chloro substituent at the 5-position of the pyridine ring can be exploited for further derivatization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These transformations allow chemists to introduce diverse functional groups at strategic positions within the molecule, enhancing its biological activity. For example, replacing the chloro group with an amine or thiol can generate compounds with enhanced solubility or binding affinity to specific targets.

The synthesis of 1-(5-chloropyridin)-3-(difluoromethyl)-propionate, a closely related derivative, has provided valuable insights into optimizing synthetic routes for this class of compounds. These synthetic strategies have been adapted for preparing more complex analogs like 1-(5-chloro-pyridin)-3-(difluoromethyl)-propionate, which share key structural features with our target molecule. The use of palladium-catalyzed cross-coupling reactions has enabled efficient construction of carbon-carbon bonds essential for creating these intricate molecular architectures.

In recent years, there has been growing interest in developing small-molecule modulators that target post-translational modifications (PTMs) such as phosphorylation and ubiquitination. Pyridine derivatives have shown promise in this area due to their ability to interact with enzymes responsible for these PTMs. For instance, compounds containing a pyridine ring have been reported to inhibit phosphatases and kinases involved in cellular signaling networks. The unique structural features of 1-(5-chloropyridin)-3-(difluoromethyl)-propionate, including its electron-withdrawing groups and flexible side chains, make it an attractive scaffold for designing PTM-modulating agents.

The potential applications of 1-(5-chloropyridin)-3-(difluoromethyl)-propionate extend beyond kinase inhibition; it may also exhibit activity against other enzyme families such as phosphodiesterases (PDEs) and proteases. PDEs play a crucial role in regulating cyclic nucleotide levels within cells, making them important targets for treating conditions such as hypertension and erectile dysfunction. Similarly, proteases are involved in various physiological processes, including inflammation and tissue remodeling, making them attractive drug targets.

The development of novel therapeutic agents often involves iterative cycles of synthesis, characterization, and biological testing. Computational modeling plays a critical role in guiding these efforts by predicting how structural modifications will affect biological activity. For example, molecular dynamics simulations can provide insights into how changes at specific positions within a molecule will alter its interactions with biological targets.* These simulations are particularly valuable when experimental data is limited or expensive to obtain.*

In conclusion, 1-(5-chloropyridin)-3-(difluoromethyl)-propionate (CAS No.* 2229533_62_2) represents an exciting opportunity for further research*and development*in pharmaceutical chemistry.* Its unique structural features,* combined*with*its potential*to interact*with key biological targets,*make it*an attractive scaffold*for designing novel therapeutic agents.* As research*continues*to uncover new applications*for this class*of compounds,*we can expect*to see significant advances*in our understanding*of disease mechanisms*and our ability*treat them effectively.*